N-(3-Fluoropropyl)spiroperidol
CAS No.: 106114-44-7
VCID: VC0009670
Molecular Formula: C26H31F2N3O2
Molecular Weight: 455.5 g/mol
* For research use only. Not for human or veterinary use.

Description | N-(3-Fluoropropyl)spiroperidol is a derivative of spiperone, which is a spiro butyrophenone analog similar to haloperidol . Spiperone itself has been recommended for the treatment of schizophrenia and acts as a dopamine antagonist that binds to dopamine and serotonin receptors . Researchers have synthesized N-(3-Fluoropropyl)spiroperidol for potential use in Positron Emission Tomography (PET) imaging of dopamine receptors in humans . Studies detail the synthesis and biodistribution of N-(3-Fluoropropyl)spiroperidol, exploring its potential as a radioligand for mapping dopamine receptors . The uptake of N-(3-Fluoropropyl)spiroperidol in the striatum, a brain region rich in dopamine receptors, can be blocked by cold spiroperidol, which confirms that the striatal uptake is mediated by dopamine receptors . Investigations into N-alkyl and N-fluoroalkyl spiroperidol derivatives, including N-(3-Fluoropropyl)spiroperidol, reveal their varying lipophilicities and brain uptake rates, with the N-methyl, N-propyl, and N-3-fluoropropyl derivatives showing the highest striatum/cerebellum values one hour after administration . Another similar compound is N-(2-Fluoroethyl)spiroperidol, which has also been synthesized for PET imaging of dopamine receptors . These radioligands are created through N-alkylation of spiroperidol with specific fluoroalkyl halides . Studies on baboons have also been conducted to study the kinetic distribution of N-(3-[18F]fluoropropyl)spiroperidol in the brain . |
---|---|
CAS No. | 106114-44-7 |
Product Name | N-(3-Fluoropropyl)spiroperidol |
Molecular Formula | C26H31F2N3O2 |
Molecular Weight | 455.5 g/mol |
IUPAC Name | 8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one |
Standard InChI | InChI=1S/C26H31F2N3O2/c27-15-5-17-30-20-31(23-6-2-1-3-7-23)26(25(30)33)13-18-29(19-14-26)16-4-8-24(32)21-9-11-22(28)12-10-21/h1-3,6-7,9-12H,4-5,8,13-20H2 |
Standard InChIKey | ZTBJFYRPVFYXKB-UHFFFAOYSA-N |
SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCCF)CCCC(=O)C4=CC=C(C=C4)F |
Canonical SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCCF)CCCC(=O)C4=CC=C(C=C4)F |
Synonyms | N-(3-fluoropropyl)spiroperidol |
PubChem Compound | 129199 |
Last Modified | Feb 18 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume